Cas no 1267766-48-2 (2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide)

• Product Name: 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide
• CAS No: 1267766-48-2
• MF: C₁₃H₁₂FNO₂S
• MW: 265.303285598755
• CID: 5869062
• PubChem ID: 71683851
• Update Time: 2025-10-30

2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-hydroxy-2-thiophen-2-ylethyl)benzamide
• 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide
• 1267766-48-2
• F5857-7913
• AKOS022355261
• 2-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide

• Inchi： 1S/C13H12FNO2S/c14-10-5-2-1-4-9(10)13(17)15-8-11(16)12-6-3-7-18-12/h1-7,11,16H,8H2,(H,15,17)
• InChI Key： CLMQAEHYSMQKDH-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1SC=CC=1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 265.05727796g/mol
• Monoisotopic Mass: 265.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide

Comprehensive Analysis of 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide (CAS No. 1267766-48-2)

The compound 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide (CAS No. 1267766-48-2) is a fluorinated benzamide derivative with a unique structural framework, combining a thiophene ring and a hydroxyethyl moiety. This molecular architecture has garnered significant interest in pharmaceutical and material science research due to its potential applications in drug discovery and organic synthesis. The presence of a fluoro substituent enhances its metabolic stability and binding affinity, making it a valuable scaffold for designing bioactive molecules.

In recent years, researchers have explored the role of fluorinated benzamides in modulating protein-protein interactions and enzyme inhibition. The thiophene component, a common heterocycle in medicinal chemistry, contributes to the compound's electronic properties and solubility profile. This dual functionality positions 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide as a versatile intermediate for developing small-molecule therapeutics, particularly in areas like oncology and neurology. Its CAS No. 1267766-48-2 is frequently cited in patent literature, underscoring its industrial relevance.

The synthesis of 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide typically involves multi-step organic reactions, including amide coupling and fluorination strategies. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and structural confirmation. Given the growing demand for fluorine-containing compounds in agrochemicals and materials, this compound aligns with trends in green chemistry and sustainable synthesis. Its low toxicity profile further supports its adoption in preclinical studies.

From an SEO perspective, users often search for "fluorobenzamide derivatives uses" or "thiophene-based drug candidates," reflecting broader interest in structure-activity relationships. The compound’s hydroxyethyl linker is another keyword hotspot, as it mimics natural substrates in enzymatic assays. Discussions on platforms like ResearchGate highlight queries about "CAS 1267766-48-2 suppliers" and "spectral data for fluorinated amides," indicating its utility in academic and industrial labs.

In conclusion, 2-fluoro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide represents a compelling case study in modern chemical research. Its molecular diversity and applications in drug design make it a focal point for innovation. As AI-driven drug discovery accelerates, compounds like this—with validated pharmacophore features—will remain pivotal in addressing unmet medical needs.